Cas no 210888-94-1 (Benzaldehyde,3-(1H-indol-5-yl)-)

Benzaldehyde,3-(1H-indol-5-yl)- structure
210888-94-1 structure
Product Name:Benzaldehyde,3-(1H-indol-5-yl)-
CAS No:210888-94-1
MF:C15H11NO
MW:221.253943681717
CID:242351
PubChem ID:4135879
Update Time:2025-04-19

Benzaldehyde,3-(1H-indol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-(1H-indol-5-yl)-
    • 3-(1H-INDOL-5-YL)BENZALDEHYDE
    • 3-(1H-Indol-6-yl)benzaldehyde
    • 3-(1H-Indol-7-yl)benzaldehyde
    • AC1N4WYG
    • AG-E-54764
    • BB 0222779
    • CTK4E5847
    • DTXSID80399742
    • Benzaldehyde, 3-(1H-indol-5-yl)-
    • AKOS004113929
    • QKEKUZYEHOVYSN-UHFFFAOYSA-N
    • 3-(1H-Indol-5-yl)-benzaldehyde
    • CHEMBL4090782
    • 210888-94-1
    • SCHEMBL3698604
    • Inchi: 1S/C15H11NO/c17-10-11-2-1-3-12(8-11)13-4-5-15-14(9-13)6-7-16-15/h1-10,16H
    • InChI Key: QKEKUZYEHOVYSN-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC(=C1)C1C=CC2=C(C=CN2)C=1

Computed Properties

  • Exact Mass: 221.08413
  • Monoisotopic Mass: 221.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 32.86
  • LogP: 3.64740
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